Cas no 108388-08-5 (3,5-Heptanedione,4-fluoro-4-methyl-)

• Product Name: 3,5-Heptanedione,4-fluoro-4-methyl-
• CAS No: 108388-08-5
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 127992
• PubChem ID: 45119022
• Update Time: 2025-04-18

3,5-Heptanedione,4-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione,4-fluoro-4-methyl-
• 3,5-Heptanedione, 4-fluoro-4-methyl-
• 108388-08-5

• Inchi： 1S/C8H13FO2/c1-4-6(10)8(3,9)7(11)5-2/h4-5H2,1-3H3
• InChI Key： OJNVSPJUBLBDQN-UHFFFAOYSA-N
• SMILES： FC(C)(C(CC)=O)C(CC)=O

Computed Properties

• Exact Mass: 160.08999
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14